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Abstract

0,0-Dimethyl phosphoramidothioate (DMPAT) is an organophosphorus compound with
significant relevance in agrochemical synthesis and toxicological research. Primarily
recognized as a key intermediate in the production of potent insecticides such as
methamidophos, its chemical properties and reactivity are of considerable interest.[1][2] This
document provides a comprehensive overview of the molecular structure, chemical formula,
physicochemical properties, synthesis protocols, and biological significance of O,0-Dimethyl
phosphoramidothioate. It includes detailed experimental methodologies, tabulated
quantitative data, and graphical representations of its synthesis and the primary biological
pathway of its isomer, methamidophos, to serve as a technical resource for professionals in
chemical research and development.

Chemical Identity and Molecular Structure

0,0-Dimethyl phosphoramidothioate is an organophosphate compound characterized by a
central phosphorus atom double-bonded to a sulfur atom (a thionyl group) and single-bonded
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to two methoxy groups and an amino group.[2][3] Its chemical identity and key properties are
summarized below.

Molecular Formula and Structure

The chemical formula for O,0-Dimethyl phosphoramidothioate is C2HsNO2PS.[1][3][4][5][6]
[71[8]

Caption: 2D molecular structure of O,0-Dimethyl phosphoramidothioate.

Physicochemical Properties

The quantitative data for O,0-Dimethyl phosphoramidothioate are summarized in the tables
below.

Table 1: Chemical Identifiers

Identifier Value Reference
CAS Number 17321-47-0 [31[41[71[°]
Molecular Formula C2HsNO2PS [1][3][4][8]
Molecular Weight 141.13 g/mol (113114171

[amino(methoxy)phosphinothio
IUPAC Name [21[7]
ylJoxymethane

| Synonyms | DMPAT, O,0O-Dimethyl thiophosphoramidate [[3][4] |

Table 2: Physical and Chemical Properties
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Property Value Reference
Melting Point 26-30 °C [3]
Boiling Point 162.2 °C at 760 mmHg [3]
Density 1.283 g/cm3 [3]
Flash Point 51.9°C [3]
Solubility Slightly soluble in Chloroform, 3]
Methanol
Stability Moisture sensitive [3]

| Storage | Hygroscopic, store under inert atmosphere in a refrigerator |[3] |

Synthesis and Experimental Protocols

0,0-Dimethyl phosphoramidothioate is primarily synthesized for commercial use as a
precursor to other agrochemicals. The most common laboratory and industrial synthesis
involves the ammonolysis of O,0-dimethyl phosphorochloridothioate.[10][11]

Industrial Synthesis Workflow

A patented industrial process describes a multi-step synthesis that ensures the hazardous
intermediates remain in solution, enhancing safety and yield.[12][13]
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Caption: Industrial synthesis workflow for O,0-Dimethyl phosphoramidothioate.[12][13]

Laboratory Synthesis Protocol

Reaction: Ammonification of O,0O-dimethyl phosphorochloridothioate.[11]
Materials:

» O,0-dimethyl phosphorochloridothioate (1 equiv.)

¢ Agueous ammonium hydroxide (28-30%, 2 equiv.)

e Dichloromethane (CH2Cl2) or Toluene as solvent
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Three-necked flask equipped with a magnetic stirrer, dropping funnel, and thermometer

Ice bath

Separatory funnel

Anhydrous sodium sulfate

Procedure:

Dissolve O,0O-dimethyl phosphorochloridothioate in the chosen organic solvent within the
three-necked flask.

Cool the reaction vessel to 0-5 °C using an ice bath to control the exothermic reaction.

Add aqueous ammonium hydroxide dropwise to the stirred solution over a period of 1-2
hours, maintaining the temperature below 10 °C.

After the addition is complete, allow the mixture to stir at room temperature for an additional
3-4 hours to ensure the reaction goes to completion.

Transfer the reaction mixture to a separatory funnel. Wash the organic layer sequentially with
water and brine to remove unreacted ammonia and salts.

Dry the organic layer over anhydrous sodium sulfate.

Filter the drying agent and remove the solvent under reduced pressure using a rotary
evaporator to yield the crude 0,0-Dimethyl phosphoramidothioate product.

The product can be further purified by distillation or crystallization if required.

Spectroscopic and Analytical Data

The structural confirmation of O,0-Dimethyl phosphoramidothioate is typically achieved

through a combination of spectroscopic techniques.

Table 3: Summary of Spectroscopic Characterization Methods
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] Expected
Technique Purpose . Reference
Observations
Confirms the . .
A single peak in the
phosphorus ) .
3P NMR . phosphoramidothi [14][15]
environment and ]
] oate region.
purity.
Identifies proton _ _
) Signals corresponding
environments
1H NMR _ to -OCHs and -NH:2 [14][15]
(methoxy and amino
protons.
groups).
N A signal
Identifies the carbon ]
] corresponding to the
13C NMR environment (methoxy [14]
methoxy (-OCH3)
groups).
carbons.
» ) Characteristic
Identifies functional _ .
stretching frequencies
IR Spectroscopy groups (P=S, P-O-C, [14][15][16]

N-H).

for P=S, P-O-C, and
N-H bonds.

| Mass Spectrometry | Determines molecular weight and fragmentation pattern. | A molecular

ion peak corresponding to the molecular weight (141.13 g/mol ). |[14][17] |

Biological Activity and Mechanism of Action

0,0-Dimethyl phosphoramidothioate itself is a weak acetylcholinesterase (AChE) inhibitor.

[18] Its primary significance in a biological context is as a direct precursor to the highly potent

systemic insecticide methamidophos (O,S-dimethyl phosphoramidothioate).[1][10][19] The

isomerization of the P=S bond to a P=0 bond and rearrangement of a methoxy group to a

thiomethyl group dramatically increases its toxicity and efficacy as an AChE inhibitor.[10]

The active insecticide, methamidophos, functions by inhibiting the enzyme acetylcholinesterase

(AChE) in the nervous system of insects and mammals.[14][20] This inhibition leads to the

accumulation of the neurotransmitter acetylcholine (ACh) in the synaptic cleft, causing

continuous nerve stimulation, paralysis, and ultimately death of the organism.[20]
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Caption: Mechanism of acetylcholinesterase (AChE) inhibition by methamidophos.[20]

Applications in Research and Industry

Agrochemical Synthesis: The primary industrial application of O,0-Dimethyl
phosphoramidothioate is its role as a key intermediate in the synthesis of the insecticide
methamidophos and, subsequently, acephate.[1][10]

Research Chemical: It is used in research to study the structure-activity relationships (SAR)
of organophosphorus compounds and their inhibitory effects on enzymes like
acetylcholinesterase.[2][14]

Starting Material: It serves as a versatile starting material for the synthesis of various other
phosphoramidothioate derivatives for screening as potential pesticides or for other industrial
applications.[3][15]

Safety and Handling
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0,0-Dimethyl phosphoramidothioate is a highly toxic and flammable compound.[1][3]
Exposure can cause severe health effects, and it should only be handled by trained
professionals in a controlled environment with appropriate personal protective equipment
(PPE), including respirators, chemical-resistant gloves, and safety goggles.[3][21] It is
moisture-sensitive and should be stored under an inert atmosphere.[3] Due to its toxicity,
proper disposal protocols must be strictly followed.[21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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